Cas no 1213015-67-8 ((2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol
• CAS No: 1213015-67-8
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6216381
• PubChem ID: 66515154
• Update Time: 2025-05-17

(2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol
• (2R)-2-AMINO-2-[3-(2-METHYLPHENYL)PHENYL]ETHAN-1-OL
• 1213015-67-8
• EN300-1867256
• AKOS015929672

• Inchi： 1S/C15H17NO/c1-11-5-2-3-8-14(11)12-6-4-7-13(9-12)15(16)10-17/h2-9,15,17H,10,16H2,1H3/t15-/m0/s1
• InChI Key： NYDXBUXYXNDSAX-HNNXBMFYSA-N
• SMILES： OC[C@@H](C1C=CC=C(C2C=CC=CC=2C)C=1)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol

Introduction to (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol (CAS No. 1213015-67-8)

Compound (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol, identified by its CAS number 1213015-67-8, is a significant molecule in the field of pharmaceutical chemistry. This compound, featuring a chiral center and a complex aromatic structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique stereochemistry and functional groups present in this molecule make it a promising candidate for further investigation, particularly in the context of developing novel therapeutic agents.

The structure of (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol consists of a phenyl ring substituted with an amino group at the 2-position and another phenyl ring at the 3-position, which is further substituted with a methyl group. This arrangement contributes to its distinct chemical properties and reactivity, making it an interesting subject for synthetic chemists. The presence of the (R) configuration at the chiral center adds an additional layer of complexity, necessitating precise synthetic methodologies to ensure high enantiomeric purity.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol exemplifies this trend, as its stereochemistry could play a crucial role in modulating its biological activity. Research has shown that subtle changes in the stereochemical configuration can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug, making the study of such compounds highly relevant.

One of the most compelling aspects of (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol is its potential as a building block for more complex molecules. The combination of an amino group and aromatic rings provides numerous opportunities for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound can lead to the identification of more potent and selective therapeutic agents.

The synthesis of (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol presents several challenges due to its complex structure. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and purity. However, advances in synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have made it increasingly feasible to produce enantiomerically pure forms of such compounds. These advancements are crucial for ensuring that the biological activity observed in vitro translates effectively to clinical outcomes.

Recent studies have begun to explore the biological activity of derivatives related to (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol. For instance, modifications to the aromatic rings or the amino group have revealed compounds with interesting pharmacological properties. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol as a scaffold for further exploration.

The role of computational chemistry in understanding the properties of (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing valuable insights into its potential therapeutic applications. By simulating these interactions, scientists can identify key binding sites and optimize the structure for improved efficacy. This approach is particularly useful in early-stage drug discovery, where rapid screening of numerous compounds is essential.

In conclusion, compound (2R)-2-amino-2-3-(2-methylphenyl)phenylethan-1-ol (CAS No. 1213015-67-8) represents a fascinating area of research within pharmaceutical chemistry. Its unique structure, chiral center, and potential for functionalization make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its significance in drug development is likely to grow further.